71-63-6

Digitoxin

In Stock

• CAS RN:
• 71-63-6

• Formula:
• C41H64O13

• InChI:
• InChI=1S/C41H64O13/c1-20-36(46)29(42)16-34(49-20)53-38-22(3)51-35(18-31(38)44)54-37-21(2)50-33(17-30(37)43)52-25-8-11-39(4)24(15-25)6-7-28-27(39)9-12-40(5)26(10-13-41(28,40)47)23-14-32(45)48-19-23/h14,20-22,24-31,33-38,42-44,46-47H,6-13,15-19H2,1-5H3/t20-,21-,22-,24-,25+,26-,27?,28?,29+,30+,31+,33+,34+,35+,36-,37-,38-,39+,40-,41+/m1/s1

• InChIKey:
• WDJUZGPOPHTGOT-XUDUSOBPSA-N

• Digitoxin is a cardiac glycoside that has been found in Digitalis and has diverse biological activities. It inhibits human recombinant α1β1, α2β2, and α3β1 subunit-containing Na+/K+-ATPases with Ki values of 250, 63, and 136 nM, respectively. Digitoxin inhibits the human-ether-a-go-go (hERG) potassium channel, also known as Kv11.1, in HEK293 cells expressing hERG (IC50 = 11.1 nM). It enhances developed tension and contractile force in electrically stimulated isolated guinea pig left atrial muscle when used at concentrations of 0.2 and 0.4 µM, respectively. Dietary administration of digitoxin (~1 mg/kg per day) attenuates congestive heart failure and reduces myocardial hypertrophy in a rat model of myocardial infarction induced by coronary artery ligation. Digitoxin is also cytotoxic to a panel of 10 human cancer cell lines, including myeloma, lymphoma, and leukemia can...

7-Azaindole

In Stock

• CAS RN:
• 271-63-6

• Formula:
• C7H6N2

• InChI:
• InChI=1S/C7H6N2/c1-2-6-3-5-9-7(6)8-4-1/h1-5H,(H,8,9)

• InChIKey:
• MVXVYAKCVDQRLW-UHFFFAOYSA-N

• 7-Azaindole, also known as 7-Azaindole, is a useful research compound. Its molecular formula is C7H6N2 and its molecular weight is 118.14 g/mol. The purity is usually 95%.

1,3-Diphenylisobenzofuran

In Stock

• CAS RN:
• 5471-63-6

• Formula:
• C20H14O

• InChI:
• InChI=1S/C20H14O/c1-3-9-15(10-4-1)19-17-13-7-8-14-18(17)20(21-19)16-11-5-2-6-12-16/h1-14H

• InChIKey:
• ZKSVYBRJSMBDMV-UHFFFAOYSA-N

• 1,3-Diphenylisobenzofuran is a fluorescent dye. -Diphenylisobenzofuran is the model compound in studies of singlet fission.
  
  

3,3,4,4-Tetramethylpyrrolidine

• CAS RN:
• 34971-63-6

• Formula:
• C8H17N

• InChI:
• InChI=1S/C8H17N/c1-7(2)5-9-6-8(7,3)4/h9H,5-6H2,1-4H3

• InChIKey:
• NJDDNCANXFHJLO-UHFFFAOYSA-N

• 3,3,4,4-Tetramethylpyrrolidine is a useful research compound. Its molecular formula is C8H17N and its molecular weight is 127.23 g/mol. The purity is usually 95%.

2,5-Dichloro-4-(trifluoromethyl)toluene

In Stock

• CAS RN:
• 115571-63-6

• Formula:
• C8H5Cl2F3

• InChI:
• InChI=1S/C8H5Cl2F3/c1-4-2-7(10)5(3-6(4)9)8(11,12)13/h2-3H,1H3

• InChIKey:
• IONFPGSUSOWPDR-UHFFFAOYSA-N

• 2,5-Dichloro-4-(trifluoromethyl)toluene is a useful research compound. Its molecular formula is C8H5Cl2F3 and its molecular weight is 229.02 g/mol. The purity is usually 95%.

3-Azetidinomethyl-4'-chlorobenzophenone

In Stock

• CAS RN:
• 898771-63-6

• Formula:
• C17H16ClNO

• InChI:
• InChI=1S/C17H16ClNO/c18-16-7-5-14(6-8-16)17(20)15-4-1-3-13(11-15)12-19-9-2-10-19/h1,3-8,11H,2,9-10,12H2

• InChIKey:
• HYHADGBZJUSQTM-UHFFFAOYSA-N

• 3-Azetidinomethyl-4'-chlorobenzophenone is a useful research compound. Its molecular formula is C17H16ClNO and its molecular weight is 285.8 g/mol. The purity is usually 95%.

(E)-ethyl 2-(3-(3,4-dimethoxyphenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylate

In Stock

• CAS RN:
• 356571-63-6

• Formula:
• C20H23NO5S

• InChI:
• InChI=1S/C20H23NO5S/c1-6-26-20(23)18-12(2)13(3)27-19(18)21-17(22)10-8-14-7-9-15(24-4)16(11-14)25-5/h7-11H,6H2,1-5H3,(H,21,22)/b10-8+

• InChIKey:
• ALJIDZLRGXEEBC-CSKARUKUSA-N

• (E)-ethyl 2-(3-(3,4-dimethoxyphenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C20H23NO5S and its molecular weight is 389.47. The purity is usually 95%.

Carbamic acid, (1-methoxy-2-methylpropyl)-, 1,1-dimethylethyl ester (9CI)

• CAS RN:
• 131971-63-6

• Formula:
• C10H21NO3

• InChI:
• InChI=1S/C10H21NO3/c1-7(2)8(13-6)11-9(12)14-10(3,4)5/h7-8H,1-6H3,(H,11,12)

• InChIKey:
• IPODTHWZYLGQBE-UHFFFAOYSA-N

• Carbamic acid, (1-methoxy-2-methylpropyl)-, 1,1-dimethylethyl ester (9CI), also known as Carbamic acid, (1-methoxy-2-methylpropyl)-, 1,1-dimethylethyl ester (9CI), is a useful research compound. Its molecular formula is C10H21NO3 and its molecular weight is 203.28 g/mol. The purity is usually 95%.

N-(5-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide

In Stock

• CAS RN:
• 393571-63-6

• Formula:
• C25H22N4O3S2

• InChI:
• InChI=1S/C25H22N4O3S2/c1-2-32-21-14-12-20(13-15-21)26-22(30)16-33-25-29-28-24(34-25)27-23(31)19-10-8-18(9-11-19)17-6-4-3-5-7-17/h3-15H,2,16H2,1H3,(H,26,30)(H,27,28,31)

• InChIKey:
• ZIKVNVHBMTUWRX-UHFFFAOYSA-N

• N-(5-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C25H22N4O3S2 and its molecular weight is 490.6. The purity is usually 95%.

5-Nitro-6-(4-nitrophenoxy)pyrimidin-4-amine

In Stock

• CAS RN:
• 681271-63-6

• Formula:
• C10H7N5O5

• InChI:
• InChI=1S/C10H7N5O5/c11-9-8(15(18)19)10(13-5-12-9)20-7-3-1-6(2-4-7)14(16)17/h1-5H,(H2,11,12,13)

• InChIKey:
• SXHJLLGLQHZWDA-UHFFFAOYSA-N

• 5-Nitro-6-(4-nitrophenoxy)pyrimidin-4-amine is a useful research compound. Its molecular formula is C10H7N5O5 and its molecular weight is 277.196. The purity is usually 95%.

3-(2,3-dimethylphenyl)-1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea

In Stock

• CAS RN:
• 851971-63-6

• Formula:
• C25H27N3OS

• InChI:
• InChI=1S/C25H27N3OS/c1-17-8-6-12-23(18(17)2)27-25(30)28(16-20-9-7-15-29-20)14-13-21-19(3)26-24-11-5-4-10-22(21)24/h4-12,15,26H,13-14,16H2,1-3H3,(H,27,30)

• InChIKey:
• SNRBDKHRUHZQCJ-UHFFFAOYSA-N

• 3-(2,3-dimethylphenyl)-1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea is a useful research compound. Its molecular formula is C25H27N3OS and its molecular weight is 417.57. The purity is usually 95%.

N1-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide

In Stock

• CAS RN:
• 869071-63-6

• Formula:
• C19H21FN4O5S

• InChI:
• InChI=1S/C19H21FN4O5S/c20-14-5-7-16(8-6-14)30(27,28)24-10-3-11-29-17(24)13-23-19(26)18(25)22-12-15-4-1-2-9-21-15/h1-2,4-9,17H,3,10-13H2,(H,22,25)(H,23,26)

• InChIKey:
• UMDFVVCGVOXFBC-UHFFFAOYSA-N

• N1-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C19H21FN4O5S and its molecular weight is 436.46. The purity is usually 95%.

N-(4-methylphenyl)-2-[[5-(3-methylphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide

In Stock

• CAS RN:
• 898371-63-6

• Formula:
• C22H21N5OS

• InChI:
• InChI=1S/C22H21N5OS/c1-16-8-10-19(11-9-16)23-20(28)15-29-22-25-24-21(18-7-5-6-17(2)14-18)27(22)26-12-3-4-13-26/h3-14H,15H2,1-2H3,(H,23,28)

• InChIKey:
• XQKNLQABNKMFPA-UHFFFAOYSA-N

• N-(4-methylphenyl)-2-[[5-(3-methylphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H21N5OS and its molecular weight is 403.5. The purity is usually 95%.

1-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-2,3,4,9-tetrahydro-1H-carbazole

Usually In Stock

• CAS RN:
• 924871-63-6

• Formula:
• C15H14ClN3O

• InChI:
• InChI=1S/C15H14ClN3O/c16-8-13-18-15(19-20-13)11-6-3-5-10-9-4-1-2-7-12(9)17-14(10)11/h1-2,4,7,11,17H,3,5-6,8H2

• InChIKey:
• IAQKLUQFGVTPPF-UHFFFAOYSA-N

• 1-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-2,3,4,9-tetrahydro-1H-carbazole is a useful research compound. Its molecular formula is C15H14ClN3O and its molecular weight is 287.75. The purity is usually 95%.

Fmoc-O-benzyl-L-phosphothreonine

In Stock

• CAS RN:
• 937171-63-6

• Formula:
• C26H26NO8P

• InChI:
• InChI=1S/C26H26NO8P/c1-17(35-36(31,32)34-15-18-9-3-2-4-10-18)24(25(28)29)27-26(30)33-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,17,23-24H,15-16H2,1H3,(H,27,30)(H,28,29)(H,31,32)/t17-,24+/m0/s1

• InChIKey:
• HOFDVXHILSPFNS-BXKMTCNYSA-N

• Fmoc-O-benzyl-L-phosphothreonine is a useful research compound. Its molecular formula is C26H26NO8P and its molecular weight is 511.5 g/mol. The purity is usually 95%.

Methyl 3-bromo-1H-indazole-4-carboxylate

In Stock

• CAS RN:
• 885271-63-6

• Formula:
• C9H7BrN2O2

• InChI:
• InChI=1S/C9H7BrN2O2/c1-14-9(13)5-3-2-4-6-7(5)8(10)12-11-6/h2-4H,1H3,(H,11,12)

• InChIKey:
• YRCSUTRLSRFUKC-UHFFFAOYSA-N

• Methyl 3-bromo-1H-indazole-4-carboxylate is a useful research compound. Its molecular formula is C9H7BrN2O2 and its molecular weight is 255.07 g/mol. The purity is usually 95%.

Subarine

• CAS RN:
• 445471-63-6

• Formula:
• C19H13N3O3

• InChI:
• InChI=1S/C19H13N3O3/c1-25-19(24)13-6-4-9-20-16(13)17-15-12(8-10-21-17)11-5-2-3-7-14(11)22-18(15)23/h2-10H,1H3,(H,22,23)

• InChIKey:
• QTEMOSHKMIGNSF-UHFFFAOYSA-N

• Subarine, also known as Subarine, is a useful research compound. Its molecular formula is C19H13N3O3 and its molecular weight is 331.3 g/mol. The purity is usually 95%.

4-(2-Bromobenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187171-63-6

• Formula:
• C16H10BrNO

• InChI:
• InChI=1S/C16H10BrNO/c17-15-8-4-3-7-13(15)16(19)14-10-18-9-11-5-1-2-6-12(11)14/h1-10H

• InChIKey:
• JDBJQEBAOLNQHS-UHFFFAOYSA-N

• 4-(2-Bromobenzoyl)isoquinoline is a useful research compound. Its molecular formula is C16H10BrNO and its molecular weight is 312.16 g/mol. The purity is usually 95%.

1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 2219371-63-6

• Formula:
• C24H23NO4

• InChI:
• InChI=1S/C24H23NO4/c26-22(27)24(11-12-24)16-9-13-25(14-10-16)23(28)29-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-9,21H,10-15H2,(H,26,27)

• InChIKey:
• GSANICPIDPBUJB-UHFFFAOYSA-N

• 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C24H23NO4 and its molecular weight is 389.4 g/mol. The purity is usually 95%.

N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide

In Stock

• CAS RN:
• 1797871-63-6

• Formula:
• C20H18F3NO2S

• InChI:
• InChI=1S/C20H18F3NO2S/c21-20(22,23)17-6-3-15(4-7-17)5-8-19(25)24(12-16-9-11-27-14-16)13-18-2-1-10-26-18/h1-4,6-7,9-11,14H,5,8,12-13H2

• InChIKey:
• FIPZQFKBQHGEQV-UHFFFAOYSA-N

• N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C20H18F3NO2S and its molecular weight is 393.42. The purity is usually 95%.

4-methyl-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)benzenesulfonohydrazide

In Stock

• CAS RN:
• 1802571-63-6

• Formula:
• C16H15N3O3S

• InChI:
• InChI=1S/C16H15N3O3S/c1-11-7-9-12(10-8-11)23(21,22)18-17-15-13-5-3-4-6-14(13)19(2)16(15)20/h3-10,20H,1-2H3

• InChIKey:
• ANCWMRRQGZQMQH-ICFOKQHNSA-N

• 4-methyl-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)benzenesulfonohydrazide is a useful research compound. Its molecular formula is C16H15N3O3S and its molecular weight is 329.37. The purity is usually 95%.

Methyl 2-oxo-1-azaspiro[3.5]nonane-7-carboxylate

In Stock

• CAS RN:
• 2248271-63-6

• Formula:
• C10H15NO3

• InChI:
• InChI=1S/C10H15NO3/c1-14-9(13)7-2-4-10(5-3-7)6-8(12)11-10/h7H,2-6H2,1H3,(H,11,12)

• InChIKey:
• LGSYVXXAKAADQS-UHFFFAOYSA-N

• Methyl 2-oxo-1-azaspiro[3.5]nonane-7-carboxylate is a useful research compound. Its molecular formula is C10H15NO3 and its molecular weight is 197.234. The purity is usually 95%.

3-Methyl-6-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]-1H-pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 2379971-63-6

• Formula:
• C17H19F3N4O3

• InChI:
• InChI=1S/C17H19F3N4O3/c1-23-14(25)8-13(22-16(23)26)24-7-3-4-11(9-24)10-27-15-12(17(18,19)20)5-2-6-21-15/h2,5-6,8,11H,3-4,7,9-10H2,1H3,(H,22,26)

• InChIKey:
• VBFHTCOVSOVGIV-UHFFFAOYSA-N

• 3-Methyl-6-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C17H19F3N4O3 and its molecular weight is 384.359. The purity is usually 95%.